Cas no 333354-47-5 (1H-1,2,4-Triazole-1-propanoicacid,alpha-amino-,(alphaR)-(9CI))

1H-1,2,4-Triazole-1-propanoicacid,alpha-amino-,(alphaR)-(9CI) structure
333354-47-5 structure
Product Name:1H-1,2,4-Triazole-1-propanoicacid,alpha-amino-,(alphaR)-(9CI)
CAS No:333354-47-5
MF:C5H8N4O2
MW:156.145g/mol
CID:301828
PubChem ID:7408235
Update Time:2024-02-29

1H-1,2,4-Triazole-1-propanoicacid,alpha-amino-,(alphaR)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-1-propanoicacid, a-amino-, (aR)-
    • 1H-1,2,4-Triazole-1-propanoicacid,alpha-amino-,(alphaR)-(9CI)
    • (2R)-2-amino-3-(1H-1,2,4-triazol-1-yl)propanoic acid
    • Inchi: 1S/C5H8N4O2/c6-4(5(10)11)1-9-3-7-2-8-9/h2-4H,1,6H2,(H,10,11)/t4-/m1/s1
    • InChI Key: XVWFTOJHOHJIMQ-SCSAIBSYSA-N
    • SMILES: C([C@@H](N)C(O)=O)N1N=CN=C1

Computed Properties

  • Exact Mass: 156.065
  • Monoisotopic Mass: 156.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 98.5A^2
  • XLogP3: -3.7

1H-1,2,4-Triazole-1-propanoicacid,alpha-amino-,(alphaR)-(9CI) Pricemore >>

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